Cas no 2034222-45-0 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034222-45-0
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5375099
• Update Time: 2025-06-08

2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-N-[trans-4-(2-pyridinyloxy)cyclohexyl]-3(4H)-quinazolineacetamide
• 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C21H22N4O3/c26-19(13-25-14-23-18-6-2-1-5-17(18)21(25)27)24-15-8-10-16(11-9-15)28-20-7-3-4-12-22-20/h1-7,12,14-16H,8-11,13H2,(H,24,26)/t15-,16-
• InChI Key： WNUGAPWELSYREZ-WKILWMFISA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC(N[C@@H]2CC[C@@H](OC3=NC=CC=C3)CC2)=O)C=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

Introduction to 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1R,4R)-4-(pyridin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034222-45-0)

2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(1R,4R)-4-(pyridin-2-yloxy)cyclohexyl]acetamide, identified by its CAS number 2034222-45-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development. The molecular framework of this compound integrates multiple pharmacophoric elements, which contribute to its unique properties and functionalities. The presence of a quinazoline core, combined with a pyridin-2-yloxy substituent and a cyclohexyl amide moiety, positions this molecule as a promising candidate for further exploration in drug discovery.

The quinazoline scaffold is a well-documented motif in medicinal chemistry, renowned for its role in various bioactive molecules. Quinazoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative present in this compound, 4-oxo-3,4-dihydroquinazolin-3-yl, introduces additional functional groups that enhance its potential interactions with biological targets. This modification is particularly noteworthy as it can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

The amide functionality at the nitrogen position is another critical feature of this molecule. The amide group is known for its ability to form hydrogen bonds, which can be crucial for binding to biological receptors. In this case, the amide is linked to a cyclohexyl ring that has been further functionalized with a pyridin-2-yloxy group. This arrangement creates a complex three-dimensional structure that can potentially interact with multiple sites on a target protein or enzyme.

The (1R,4R)-configuration of the cyclohexyl ring is particularly significant as stereochemistry plays a pivotal role in the biological activity of many pharmaceutical compounds. The specific stereochemistry of this molecule may contribute to its selectivity and efficacy when interacting with biological targets. This aspect has been a focus of interest in recent studies, where the relationship between stereochemistry and biological response is meticulously examined.

The pyridin-2-yloxy substituent adds another layer of complexity to the molecular structure. Pyridine derivatives are widely recognized for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of this group in the molecule suggests potential interactions with enzymes or receptors that are pyridine-binding partners. This feature makes the compound an attractive candidate for further investigation into its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These tools have been instrumental in understanding how modifications like those present in 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[(-1R,4R)-4-(pyridin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034222-45-0) can influence biological activity. Studies have shown that the combination of these pharmacophoric elements can lead to enhanced binding affinity and selectivity towards specific biological targets.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drug discovery. Multitargeted drugs aim to simultaneously modulate multiple pathways or receptors to achieve therapeutic effects with fewer side effects. The complex structure of CAS No 2034222-45-0 suggests that it may possess such multitargeted capabilities, making it a promising candidate for further exploration.

Additionally, the development of novel synthetic methodologies has allowed for more efficient and scalable production of complex molecules like this one. These advancements have made it feasible to conduct large-scale screening campaigns and detailed pharmacological studies. As a result, compounds such as CAS No 2034222-45-0 are being evaluated in preclinical studies to assess their potential as lead candidates for new therapies.

The integration of modern analytical techniques has also enhanced our understanding of these molecules' properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into the structure-function relationships of complex organic compounds like this one. These studies have helped refine our understanding of how structural modifications influence biological activity.

Future directions in research on this compound may include exploring its interactions with specific enzymes or receptors involved in diseases such as cancer or inflammation. Additionally, investigating its pharmacokinetic profile will be crucial for determining its potential as a drug candidate. Understanding how the body processes and eliminates this molecule will provide critical data for optimizing its therapeutic efficacy.

In conclusion,CAS No 2034222-45-0, characterized by its intricate molecular structure featuring a quinazoline core,pyridin-2-yloxy substituent,cyclohexyl amide moiety,and specific stereochemistry,represents a significant area of interest in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics against various diseases.